Molecular Identity and Purity Specification
RIP1 kinase inhibitor 5 is chemically defined as N-(3,5-difluorobenzyl)-N-hydroxy-2,2-dimethylbutanamide (C13H17F2NO2, MW: 257.28 g/mol) . In contrast, SIR1-365, to which it is structurally similar, is a distinct chemical entity (exact structure proprietary) . This differentiation ensures that procurement of RIP1 kinase inhibitor 5 provides a unique chemical tool for probing structure-activity relationships (SAR) around the RIP1 active site, distinct from SIR1-365.
| Evidence Dimension | Chemical Structure and Purity |
|---|---|
| Target Compound Data | CAS 2428422-17-5; C13H17F2NO2; MW: 257.28 g/mol; Purity typically ≥98% (HPLC) |
| Comparator Or Baseline | SIR1-365 (Compound 13); proprietary structure; purity not publicly disclosed |
| Quantified Difference | Target compound has a publicly disclosed, fully characterized chemical structure, enabling independent verification and SAR studies. |
| Conditions | Vendor technical datasheets |
Why This Matters
A publicly disclosed, well-defined chemical structure is essential for rigorous SAR studies and for ensuring batch-to-batch consistency in preclinical research, a key criterion for scientific procurement.
